Cas no 33955-44-1 (1H-benzo[5,10]anthra[2,1,9-def]isoquinoline-1,3(2H)-dione)

• Product Name: 1H-benzo[5,10]anthra[2,1,9-def]isoquinoline-1,3(2H)-dione
• CAS No: 33955-44-1
• MF: C₂₂H₁₁NO₂
• MW: 321.328245401382
• CID: 1465882
• PubChem ID: 11759047
• Update Time: 2025-04-20

1H-benzo[5,10]anthra[2,1,9-def]isoquinoline-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-benzo[5,10]anthra[2,1,9-def]isoquinoline-1,3(2H)-dione
• 1H-benz[5,10]anthra[2,1,9-def]isoquinoline-1,3(2H)-dione
• LogP
• Perylene-3,4-dicarboximide
• 33955-44-1
• 1H-Perylo[3,4-cd]pyridine-1,3(2H)-dione
• SCHEMBL170580
• EC 608-929-9
• NS00004698
• 1H-Perylo(3,4-cd)pyridine-1,3(2H)-dione
• DTXSID10471924
• 16-azahexacyclo[12.6.2.12,6.011,21.018,22.010,23]tricosa-1(21),2,4,6(23),7,9,11,13,18(22),19-decaene-15,17-dione
• LBOJSACZVLWUHN-UHFFFAOYSA-N

• Inchi： 1S/C22H11NO2/c24-21-16-9-7-14-12-5-1-3-11-4-2-6-13(18(11)12)15-8-10-17(22(25)23-21)20(16)19(14)15/h1-10H,(H,23,24,25)
• InChI Key： LBOJSACZVLWUHN-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=C3C4C=CC=C5C=CC=C(C=45)C4C=CC(C(N1)=O)=C2C3=4

Computed Properties

• Exact Mass: 321.07903
• Monoisotopic Mass: 321.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17